Cas no 1083168-99-3 (2-methoxy-3-methylpyridine-5-boronic acid)

2-Methoxy-3-methylpyridine-5-boronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its pyridine scaffold, substituted with methoxy and methyl groups, enhances reactivity and selectivity in coupling reactions with aryl or vinyl halides. The boronic acid moiety facilitates efficient transmetalation, making it valuable in pharmaceutical and agrochemical research. The compound’s stability under typical reaction conditions and compatibility with diverse functional groups contribute to its utility in constructing complex heterocyclic frameworks. Proper handling under inert conditions is recommended to preserve its reactivity.
2-methoxy-3-methylpyridine-5-boronic acid structure
1083168-99-3 structure
Product Name:2-methoxy-3-methylpyridine-5-boronic acid
CAS No:1083168-99-3
MF:C7H10BNO3
MW:166.970201969147
MDL:MFCD11856046
CID:1028141
PubChem ID:51358294
Update Time:2025-06-07

2-methoxy-3-methylpyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

    • B-(6-methoxy-5-methyl-3-pyridinyl)-Boronic acid
    • (6-Methoxy-5-methylpyridin-3-yl)boronic acid
    • 2-Methoxy-3-methylpyridine-5-boronic acid
    • B-(6-methoxy-5-methyl-3-pyridinyl)Boronic acid
    • CS-0082370
    • 2-Methoxy-3-methylpyridine-5-boronicacid
    • SCHEMBL3635036
    • QXCAEPGEVCYRJO-UHFFFAOYSA-N
    • AKOS015852068
    • MFCD11856046
    • A2117
    • DB-010458
    • 1083168-99-3
    • F15510
    • 6-Methoxy-5-methylpyridine-3-boronic acid, AldrichCPR
    • EN300-373685
    • DTXSID60679933
    • BS-25725
    • 6-methoxy-5-methylpyridin-3-ylboronic acid
    • (6-Methoxy-5-methylpyridin-3-yl)boronicacid
    • 2-methoxy-3-methylpyridine-5-boronic acid
    • MDL： MFCD11856046
    • Inchi： 1S/C7H10BNO3/c1-5-3-6(8(10)11)4-9-7(5)12-2/h3-4,10-11H,1-2H3
    • InChI Key： QXCAEPGEVCYRJO-UHFFFAOYSA-N
    • SMILES： O(C)C1C(C)=CC(B(O)O)=CN=1

Computed Properties

  • Exact Mass: 167.07500
  • Monoisotopic Mass: 167.0753733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • PSA: 62.58000
  • LogP: -0.92160

2-methoxy-3-methylpyridine-5-boronic acid Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26

2-methoxy-3-methylpyridine-5-boronic acid Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-methoxy-3-methylpyridine-5-boronic acid Pricemore >>

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Alichem
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2-Methoxy-3-methylpyridine-5-boronic acid
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TRC
M269550-50mg
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M269550-500mg
2-Methoxy-3-methylpyridine-5-boronic Acid
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 $ 210.00 2022-06-04
abcr
AB309372-500 mg
2-Methoxy-3-methylpyridine-5-boronic acid, 97%; .
 1083168-99-3 97%
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 €159.70 2023-04-26
abcr
AB309372-1 g
2-Methoxy-3-methylpyridine-5-boronic acid, 97%; .
 1083168-99-3 97%
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 €204.20 2023-04-26
abcr
AB309372-5 g
2-Methoxy-3-methylpyridine-5-boronic acid, 97%; .
 1083168-99-3 97%
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 €603.30 2023-04-26
abcr
AB309372-10 g
2-Methoxy-3-methylpyridine-5-boronic acid, 97%; .
 1083168-99-3 97%
10g
 €991.30 2023-04-26
Chemenu
CM133761-1g
(6-Methoxy-5-methylpyridin-3-yl)boronic acid
 1083168-99-3 95%
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Chemenu
CM133761-5g
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